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Compound of Interest

Compound Name: 1-Bromo-3,5-dimethylbenzene

Cat. No.: B043891 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-3,5-dimethylbenzene (CAS No. 556-96-7) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe operational

procedures and proper disposal.

Chemical Properties and Hazards
1-Bromo-3,5-dimethylbenzene is a combustible liquid that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1][3] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.[3][4]

Property Value

Molecular Formula C₈H₉Br

Molecular Weight 185.06 g/mol [1]

Appearance Colorless to light yellow liquid[5][6]

Boiling Point 202-204 °C

Flash Point 87 °C (188.6 °F)[4]

Density 1.362 g/mL at 25 °C

Vapor Density 6.38[4]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-Bromo-3,5-
dimethylbenzene.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[2][4] Safety glasses or

chemical splash goggles must

be worn beneath a face shield.

[7]

To prevent splashes and

contact with eyes, which can

cause serious irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene or PVC),

flame-resistant lab coat, and

impervious clothing.[2]

To avoid skin contact, which

can lead to irritation and

potential absorption.[2]

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[4] If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge is necessary.[2]

[4]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[3][4]

Experimental Protocol: Safe Handling and Disposal
1. Preparation and Handling:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]
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Ground/bond container and receiving equipment to prevent static discharge.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

Avoid breathing vapors, mist, or gas.[3]

Prevent contact with skin, eyes, and clothing.[4]

2. Spill Management:

In case of a spill, immediately remove all sources of ignition.[2]

Evacuate personnel to a safe area.[3]

Contain the spill using an inert absorbent material such as sand, diatomite, or universal

binders.[2][3]

Collect the absorbed material into a sealed and properly labeled container for hazardous

waste disposal.[2]

Decontaminate the spill area and equipment by scrubbing with alcohol.[3]

3. Disposal:

Dispose of contents and container to an approved waste disposal plant.[4]

Segregate halogenated organic waste, like 1-Bromo-3,5-dimethylbenzene, from non-

halogenated waste streams.[2]

Label the hazardous waste container clearly with the chemical name and associated

hazards.[2]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[2]

Logical Workflow for Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21610&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-B0858.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21610&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-B0858.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-B0858.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-B0858.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21610&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b043891?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_dimethyladamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Spill Response

Don Appropriate PPE

Setup in Ventilated Area
(Fume Hood)

Weigh/Measure Chemical

Perform Experiment

Segregate Halogenated Waste

Control Ignition Sources

If Spill Occurs

Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Contain Spill with Absorbent

Collect and Seal in Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Bromo-3,5-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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